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These application notes provide a comprehensive overview and detailed protocols for utilizing
Neodymium (Nd) isotope analysis in the study of crustal evolution. The long-lived Samarium-
147 (**’Sm) to Neodymium-143 (*43Nd) decay system is a powerful tool for dating ancient rocks
and tracing the origin and history of crustal materials.[1] This methodology is critical for
understanding the processes of crust formation, differentiation, and recycling throughout
Earth's history.

Introduction to the Sm-Nd Isotope System

The Sm-Nd isotopic system is based on the alpha decay of 1*’Sm to *3Nd, with a half-life of
approximately 106 billion years.[1] This long half-life makes it particularly suitable for dating
very old geological materials. The key principle is that the 143Nd/*44Nd ratio in a rock or mineral
increases over time as a function of its Sm/Nd ratio. By measuring the present-day 43Nd/***Nd
and #’Sm/**4Nd ratios, the age of the rock can be determined using the isochron method.[1]

Beyond dating, Nd isotopes serve as powerful tracers of petrogenetic processes. The isotopic
composition of Nd in a magma is inherited from its source region. Therefore, by comparing the
Nd isotopic signature of a rock to that of different mantle and crustal reservoirs, we can deduce
its origin and subsequent evolution, including processes like crustal contamination.

Key Concepts in Nd Isotope Geochemistry
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Epsilon Nd (¢Nd)

The eNd notation expresses the deviation of the initial 1*3Nd/***Nd ratio of a sample at the time
of its formation from that of a reference reservoir, the Chondritic Uniform Reservoir (CHUR), at
the same time.[1] CHUR represents the primitive, undifferentiated mantle of the Earth.

The formula for calculating eNd is:
eNd(t) = [ (**3Nd/*44Nd)i / (43Nd/*4*Nd)CHUR(t) - 1 ] * 10,000

where:

(143N d/**4Nd)i is the initial ratio of the sample.
o (143Nd/***Nd)CHUR(t) is the ratio of CHUR at time 't'.

» Positive eNd(t) values indicate that the magma source was depleted in light rare earth
elements (LREES) relative to CHUR, characteristic of the depleted mantle.

» Negative eNd(t) values suggest the magma was derived from or contaminated by older
continental crust, which is enriched in LREEs.[1]

o eNd(t) values close to zero imply a source similar to the primitive mantle.

Model Ages (TDM)

Nd model ages provide an estimate of the time when the crustal material of a rock was
originally extracted from the mantle.[2] The most commonly used model is the depleted mantle
model age (TDM), which calculates the time at which the Nd isotopic composition of the rock
was identical to that of the depleted mantle.[2] This is a powerful tool for "seeing through" later
geological events like metamorphism and erosion to determine the crust-formation age.[2]

Data Presentation: Comparative Isotopic Sighatures

The following tables summarize typical eNd and TDM values for various crustal and mantle
reservoirs. These values are essential for interpreting the source and history of studied rock
samples.
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Reservoir/Rock
Type

Typical eNd(t)
Range

Typical TDM Range
(Ga)

References

Depleted Mantle

+8to +12 N/A [1]
(Modern)
-2 to -10 (at time of
Archean Cratons ) 25-4.0 [3114]
formation)
] +5 to +10 (at time of
Juvenile Crust ) 05-15 516171
formation)
Recycled Oceanic Variable, can be ]
N ) Variable [8]
Crust positive or negative
S-type Granites -6 to -10 >1.4 [9]
I-type Granites +0.4t0 -9 Variable [9]

Experimental Protocols

The following is a generalized protocol for Sm-Nd isotope analysis. It is crucial to perform all

procedures in an ultra-clean laboratory to minimize contamination.[1]

Sample Preparation and Digestion

o Sample Selection and Crushing: Select fresh, unaltered rock samples. Remove any

weathered surfaces. Crush the sample to a fine powder using a clean agate mortar and

pestle.

e Digestion:

[¢]

[e]

o

[¢]

sample is completely dissolved.[10]

Weigh approximately 100-200 mg of the powdered sample into a clean Teflon beaker.
Add a calibrated 14°Sm-15°Nd spike solution for isotope dilution analysis.
Add a mixture of concentrated HF and HNOs (typically in a 4:1 ratio).

Seal the beaker and heat on a hot plate at ~130°C for at least 48 hours, or until the
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o Evaporate the solution to dryness.
o Add concentrated HNOs and evaporate to dryness again to remove fluorides.
o Dissolve the residue in 6M HCI.[10]

Chemical Separation of Sm and Nd using lon Exchange
Chromatography

This is a multi-step process to separate Sm and Nd from other elements that could interfere
with mass spectrometric analysis.[11][12][13]

e Primary Cation Exchange Chromatography:

o

Prepare a column with a cation exchange resin (e.g., AG50W-X8).

[¢]

Load the dissolved sample onto the column.

[e]

Elute the major elements with 2.5M HCI.

o

Elute the Rare Earth Elements (REEs) with 6M HCI.

e Secondary Separation of Sm and Nd:
o Prepare a column with a resin specifically designed for separating REEs (e.g., Ln Resin).
o Load the collected REE fraction onto the column.

o Elute with dilute HCI of varying molarities to selectively collect the Nd and Sm fractions.
For example, Nd can be eluted with 0.25M HCI, followed by the elution of Sm with a
slightly higher concentration of HCI. The exact molarities and volumes will depend on the
specific resin and column setup.[11][12]

Mass Spectrometry

o Sample Loading: Evaporate the purified Nd and Sm fractions to dryness and re-dissolve in a
small amount of dilute HNOs. Load the solution onto a pre-cleaned metal filament (e.g., Re)
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for Thermal lonization Mass Spectrometry (TIMS) or introduce it into a nebulizer for Multi-
Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).

« |sotopic Analysis: Measure the isotopic ratios of Nd (e.g., 1*3Nd/***Nd) and Sm. The #*Nd
isotope is used for normalization as it is non-radiogenic.

» Data Correction: Correct the measured ratios for mass fractionation. For MC-ICP-MS, which
has a larger mass bias than TIMS, this correction is particularly critical.[11] Isobaric
interferences from other elements (e.g., 1*4Sm on “4Nd and 142Ce on 142Nd) must also be
corrected for, which is why a clean chemical separation is essential.[14]

Visualizations of Workflows and Logical
Relationships
Experimental Workflow for Sm-Nd Isotope Analysis
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Caption: Workflow for Sm-Nd Isotope Analysis.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b577217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Workflow for Interpreting Nd Isotope Data in
Crustal Evolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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